Cas no 851131-93-6 (2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide)

2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide is a specialized organic compound featuring a unique imidazole-thioether-acetamide scaffold. Its molecular structure, incorporating substituted aromatic and heterocyclic moieties, suggests potential utility in medicinal chemistry and agrochemical applications. The presence of the imidazole core may confer biological activity, while the thioether linkage enhances stability and reactivity. The compound’s tailored design allows for precise interactions in target systems, making it a candidate for further pharmacological or pesticidal research. Its synthetic route and purity are critical for reproducibility in experimental settings. This molecule is of interest for its structural complexity and potential as a building block in drug discovery or crop protection formulations.

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide structure

851131-93-6 structure

Product Name:2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide

CAS No:851131-93-6

MF:C₂₀H₂₁N₃OS

MW:351.46524310112

CID:6489299

Update Time:2025-05-27

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide
- Acetamide, 2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(3-methylphenyl)-
- Inchi： 1S/C20H21N3OS/c1-14-5-4-6-17(10-14)22-19(24)13-25-20-21-7-8-23(20)18-11-15(2)9-16(3)12-18/h4-12H,13H2,1-3H3,(H,22,24)
- InChI Key： DWNXDZXNKQMXBL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

Exact Mass: 351.141
Monoisotopic Mass: 351.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2A^2

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
pka: 13.28±0.70(Predicted)

2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-(3-methylphenyl)acetamide Pricemore >>

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Life Chemicals	F0599-0174-2μmol	2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide	851131-93-6	90%+	2μl	$57.0	2023-05-17
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